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Abstract
This document provides a comprehensive guide for the preparation of a stock solution of LCB
03-0110, a potent inhibitor of c-Src kinase and Discoidin Domain Receptor (DDR) family

tyrosine kinases.[1][2][3][4][5][6][7][8] Included are the chemical and physical properties of LCB
03-0110 dihydrochloride, detailed protocols for reconstitution, and recommendations for

storage and handling. Additionally, this note outlines the mechanism of action of LCB 03-0110
and provides a visual representation of its key signaling pathway targets.

Introduction to LCB 03-0110
LCB 03-0110 is a thienopyridine derivative that acts as a multi-targeted tyrosine kinase

inhibitor.[2][3] It is a potent inhibitor of c-Src kinase with an IC50 of 1.3 nM.[4] Furthermore, it

demonstrates inhibitory activity against the Discoidin Domain Receptor 2 (DDR2) family of

tyrosine kinases, Bruton's tyrosine kinase (BTK), and Spleen tyrosine kinase (Syk).[4][5]

Research has shown that LCB 03-0110 can suppress the activation of macrophages and

fibroblasts, suggesting its potential in studying and developing treatments for conditions

involving fibrosis and inflammation.[2][3]
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A clear understanding of the physicochemical properties of LCB 03-0110 is crucial for accurate

stock solution preparation and experimental design. The data presented below pertains to the

dihydrochloride salt of LCB 03-0110.

Property Value Reference

Molecular Weight 490.45 g/mol [9]

Molecular Formula C₂₄H₂₃N₃O₂S·2HCl [9]

CAS Number 1962928-28-4

Appearance Solid [4]

Purity ≥98%

Solubility and Storage
Proper dissolution and storage are critical to maintaining the stability and activity of LCB 03-
0110.

Solvent Maximum Concentration Reference

Water 100 mM

DMSO 100 mM

Storage Recommendations:

Form
Storage
Temperature

Duration Reference

Powder
Room Temperature

(desiccated)
As per manufacturer

Stock Solution -20°C Up to 1 month [3]

Stock Solution -80°C Up to 6 months [3]
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It is highly recommended to aliquot the stock solution into single-use volumes to avoid

repeated freeze-thaw cycles.[4]

Experimental Protocols
This section provides a detailed protocol for the preparation of a 10 mM stock solution of LCB
03-0110 in DMSO.

Materials
LCB 03-0110 dihydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Vortex mixer

Optional: Ultrasonic bath

Stock Solution Preparation Workflow
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Preparation

Storage

Calculate required mass of LCB 03-0110 and volume of DMSO.

Weigh LCB 03-0110 powder.

Add the appropriate volume of DMSO.

Vortex thoroughly to dissolve.

Optional: Sonicate to aid dissolution.

Aliquot into single-use tubes.

Store at -20°C or -80°C.

Click to download full resolution via product page

Caption: Workflow for LCB 03-0110 Stock Solution Preparation.

Step-by-Step Protocol
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Determine the required volume of stock solution. For this protocol, we will prepare 1 mL of a

10 mM stock solution.

Calculate the mass of LCB 03-0110 dihydrochloride needed.

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 490.45 g/mol = 4.9045 mg

Weigh out approximately 4.9 mg of LCB 03-0110 powder and place it in a sterile

microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the powder.

Vortex the solution for several minutes until the powder is completely dissolved. Visually

inspect the solution to ensure no solid particles remain.

Optional: If the compound does not readily dissolve, sonicate the tube in an ultrasonic bath

for short intervals until the solution is clear.[3]

Aliquot the 10 mM stock solution into smaller, single-use sterile tubes. This will minimize

contamination and degradation from repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[3]

Mechanism of Action and Signaling Pathways
LCB 03-0110 exerts its biological effects by inhibiting several key tyrosine kinases involved in

cell signaling pathways that regulate processes such as cell growth, proliferation, migration,

and inflammation. Its primary targets include c-Src, DDR1/2, BTK, and Syk.[2][5][10] By

inhibiting these kinases, LCB 03-0110 can modulate downstream signaling cascades. For

instance, its inhibition of the TGF-β1 and LPS-induced pathways in fibroblasts and

macrophages, respectively, highlights its anti-fibrotic and anti-inflammatory potential.[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b608496?utm_src=pdf-body
https://www.benchchem.com/product/b608496?utm_src=pdf-body
https://www.glpbio.com/fr/lcb-03-0110.html
https://www.glpbio.com/fr/lcb-03-0110.html
https://www.benchchem.com/product/b608496?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/22128347/
https://www.molnova.com/en/ProductsThr/LCB%2003-0110.html
https://www.mdpi.com/1422-0067/22/12/6535
https://www.benchchem.com/product/b608496?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/22128347/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


LCB 03-0110 Inhibition

Key Tyrosine Kinase Targets

Downstream Cellular Processes

LCB 03-0110

c-Src DDR1/2 BTK Syk

Cell Proliferation & Migration Fibroblast Activation
(e.g., via TGF-β1)

Macrophage Activation
(e.g., via LPS) Inflammation

Click to download full resolution via product page

Caption: Key Signaling Targets of LCB 03-0110.

Safety Precautions
As with any chemical reagent, appropriate personal protective equipment (PPE), including

gloves, a lab coat, and safety glasses, should be worn when handling LCB 03-0110 powder

and solutions. All work should be conducted in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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